Cas no 1448065-62-0 (N'-(3-fluoro-4-methylphenyl)-N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethylethanediamide)

• Product Name: N'-(3-fluoro-4-methylphenyl)-N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethylethanediamide
• CAS No: 1448065-62-0
• MF: C₂₀H₂₀FN₃O₃
• MW: 369.389508247375
• CID: 6192692
• PubChem ID: 71788710
• Update Time: 2025-05-19

N'-(3-fluoro-4-methylphenyl)-N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(3-fluoro-4-methylphenyl)-N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethylethanediamide
• 1448065-62-0
• N'-(3-fluoro-4-methylphenyl)-N-[2-hydroxy-2-(1-methylindol-3-yl)ethyl]oxamide
• N1-(3-fluoro-4-methylphenyl)-N2-(2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl)oxalamide
• N'-(3-fluoro-4-methylphenyl)-N-[2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl]ethanediamide
• F6200-3337
• AKOS024538219

• Inchi： 1S/C20H20FN3O3/c1-12-7-8-13(9-16(12)21)23-20(27)19(26)22-10-18(25)15-11-24(2)17-6-4-3-5-14(15)17/h3-9,11,18,25H,10H2,1-2H3,(H,22,26)(H,23,27)
• InChI Key： BTJFKZDPGBCQQT-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C)NC(C(NCC(C1=CN(C)C2C=CC=CC1=2)O)=O)=O

Computed Properties

• Exact Mass: 369.14886967g/mol
• Monoisotopic Mass: 369.14886967g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 83.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-(3-fluoro-4-methylphenyl)-N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethylethanediamide

Professional Introduction to Compound with CAS No. 1448065-62-0 and Product Name: N'-(3-fluoro-4-methylphenyl)-N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethylethanediamide

Compound with the CAS number 1448065-62-0 and the product name N'-(3-fluoro-4-methylphenyl)-N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethylethanediamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention for its potential applications in medicinal chemistry and drug discovery. The presence of multiple functional groups, including a fluoro-substituted aromatic ring, a hydroxyl group, and an indole moiety, makes it a versatile scaffold for further chemical modifications and biological evaluations.

The 3-fluoro-4-methylphenyl group is a key structural feature that contributes to the compound's unique chemical properties. Fluorine substitution in aromatic rings is well-documented for its ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles of drug candidates. In the context of this compound, the fluoro-substituent at the 3-position of the phenyl ring likely plays a crucial role in optimizing its interactions with biological targets. This is particularly relevant in the development of small molecule inhibitors where subtle modifications can significantly impact efficacy and selectivity.

The N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl moiety further enhances the compound's complexity and potential biological activity. The indole ring is a well-known pharmacophore found in numerous bioactive molecules, including neurotransmitter receptors and anti-inflammatory agents. The 1-methyl-1H-indol-3-yl group in this compound suggests potential interactions with receptors or enzymes involved in central nervous system (CNS) disorders. Additionally, the hydroxyl group adjacent to the amide bond may serve as a site for hydrogen bonding or participate in other forms of non-covalent interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and affinity of such complex molecules with greater accuracy. The integration of these computational tools with experimental data has been instrumental in understanding the structural features that contribute to the biological activity of compounds like N'-(3-fluoro-4-methylphenyl)-N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethylethanediamide. For instance, studies have shown that the fluoro-substituted aromatic ring can enhance binding to protein targets by improving hydrophobic interactions and reducing conformational entropy upon binding.

In addition to its structural complexity, this compound exhibits promising pharmacokinetic properties. The combination of lipophilic and hydrophilic regions within its molecular structure suggests good solubility and bioavailability, which are critical factors for drug development. Preclinical studies have demonstrated that compounds with similar scaffolds exhibit favorable pharmacokinetic profiles when tested in animal models. These findings are particularly encouraging for the development of novel therapeutics targeting neurological disorders, where blood-brain barrier penetration is often a significant challenge.

The potential applications of this compound extend beyond CNS disorders. Its unique structural features make it a valuable scaffold for developing inhibitors targeting various enzymes and receptors involved in inflammatory pathways, cancer metabolism, and other diseases. For example, recent research has highlighted the role of indole derivatives in modulating immune responses through interactions with toll-like receptors (TLRs) and other inflammatory mediators. The presence of both hydroxyl and amide functionalities in this compound suggests it may interact with multiple biological pathways simultaneously.

One particularly exciting area of research involves the use of this compound as a lead structure for developing kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways associated with numerous diseases, including cancer and inflammatory conditions. The hydroxyl group and amide bond in this compound provide multiple sites for interaction with kinase active sites or allosteric pockets. This dual functionality could enhance binding affinity while minimizing off-target effects—a key consideration in kinase inhibitor design.

The synthesis of this compound also showcases innovative chemical methodologies that can be applied to other complex molecules. Modern synthetic strategies often involve multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in constructing aryl-amide linkages like those found in this compound. These advances in synthetic chemistry have significantly reduced the time and cost associated with developing novel drug candidates.

As our understanding of disease mechanisms continues to evolve, so does our approach to drug discovery. Computational methods like machine learning (ML) are increasingly being used to predict biological activity based on molecular structure data sets containing millions of compounds. These ML models can identify patterns that human researchers might miss, leading to faster identification of promising lead structures like N'-(3-fluoro-4-methylphenyl)-N-2-hydroxy-2-(1-methyl-1H-indol-3-y)ethylethanediamide from vast libraries.

The integration of these computational tools with high-throughput screening (HTS) technologies has revolutionized drug discovery pipelines over recent years. HTS allows researchers to test thousands or even millions of compounds against specific biological targets within days rather than months or years—significantly accelerating the pace at which new drugs reach clinical trials. This synergy between computational methods and experimental validation represents one of the most significant advancements in modern pharmaceutical research.

In conclusion,N'-(3-fluoro--4--methylphenyl)-N--2--hydroxy--2--(1--methyl--1H--indol--3--y)ethylethanediamide, characterized by its CAS number 1448065–62–0,is an innovative pharmaceutical compound with multiple functional groups that make it highly versatile for further chemical modificationsand biological evaluations Its unique structural features offer potential applications across various therapeutic areas including central nervous system disorders inflammation cancer metabolism kinase inhibition among others Advances made through computational chemistry molecular modeling synthetic methodologies computational biology high-throughput screening have transformed how we discover develop new drugs making compounds like this one invaluable tools advancing human health